ethyl 1-(2-chloro-6-fluorobenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-chloro-6-fluorophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C15H19ClFNO2/c1-2-20-15(19)11-5-4-8-18(9-11)10-12-13(16)6-3-7-14(12)17/h3,6-7,11H,2,4-5,8-10H2,1H3
• InChI Key: AUECHIJNWUINNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C15H19ClFNO2
• Molecular Weight: 299.77 g/mol

Description

Ethyl 1-(2-chloro-6-fluorobenzyl)-3-piperidinecarboxylate is a chemical compound with the molecular formula C17H20ClFNO2. It is commonly known as CP-55940 and belongs to the class of synthetic cannabinoids. CP-55940 is a potent cannabinoid receptor agonist and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

CP-55940 acts as a potent agonist of the cannabinoid receptors, CB1 and CB2. CB1 receptors are primarily found in the central nervous system, while CB2 receptors are mainly located in the immune system. Activation of these receptors by CP-55940 leads to a range of physiological effects, including pain relief, anti-inflammatory effects, and modulation of neurotransmitter release.
Biochemical and Physiological Effects:
CP-55940 has been shown to have a range of biochemical and physiological effects. It has been demonstrated to have potent analgesic effects in animal models of pain. CP-55940 has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of conditions such as arthritis. Additionally, CP-55940 has been shown to have antiemetic effects, which may be useful in the treatment of nausea and vomiting associated with chemotherapy.

Advantages and Limitations for Lab Experiments

CP-55940 has several advantages and limitations for use in lab experiments. One advantage is its potency and selectivity for the cannabinoid receptors, which makes it a useful tool for studying the endocannabinoid system. However, its potency also means that it can be difficult to work with, and careful dosing is required to avoid toxicity. Additionally, CP-55940 has a short half-life in vivo, which can make it challenging to study its effects over extended periods.

Future Directions

There are several future directions for research on CP-55940. One area of interest is its potential use in the treatment of conditions such as epilepsy and multiple sclerosis. Additionally, further research is needed to better understand the mechanisms underlying its analgesic and anti-inflammatory effects. Finally, there is a need for the development of new synthetic cannabinoids with improved safety profiles and therapeutic potential.

Synthesis Methods

CP-55940 can be synthesized by a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-chloro-6-fluorobenzyl chloride with piperidine in the presence of a base to form the intermediate 1-(2-chloro-6-fluorobenzyl)piperidine. This intermediate is then esterified with ethyl chloroformate to form ethyl 1-(2-chloro-6-fluorobenzyl)-3-piperidinecarboxylate.

Scientific Research Applications

CP-55940 has been extensively studied for its potential therapeutic applications in various medical conditions. It has been shown to have analgesic, anti-inflammatory, and antiemetic effects. CP-55940 has also been investigated for its potential use in the treatment of conditions such as epilepsy, multiple sclerosis, and Parkinson's disease.